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This guide provides an objective comparison of the shielding properties of neodymium oxide
(Nd203) doped glasses against various forms of radiation, including gamma rays, neutrons,
and laser radiation. The information presented is supported by experimental data to assist
researchers in selecting appropriate shielding materials for their specific applications.

Gamma-Ray Shielding Properties

The introduction of neodymium oxide into glass matrices has been shown to significantly
enhance their gamma-ray shielding capabilities. This improvement is primarily attributed to the
high atomic number (Z=60) and density of neodymium, which increases the probability of
photon interaction with the glass material.

A study on yttrium lead borotellurite glass doped with varying concentrations of Nd20s3
demonstrated a clear trend of improved shielding with increased dopant levels. Key parameters
such as the mass attenuation coefficient (MAC) and linear attenuation coefficient (LAC) were
observed to increase with higher Nd20Os content, while the half-value layer (HVL) and mean
free path (MFP) decreased, indicating enhanced shielding efficiency.[1]

Similarly, research on phosphate glass doped with naturally extracted neodymium showed a
consistent increase in the mass attenuation coefficient with higher Nd2Os content across
various energy levels.[2] This enhancement is due to the higher density and atomic number of
neodymium oxide compared to the base glass components.[2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b14282440?utm_src=pdf-interest
https://aast.edu/pheed/staffadminview/pdf_retreive.php?url=9985_66_48_128-elbashar2019.pdf&stafftype=staffpdf
https://www.researchgate.net/figure/Optical-band-gap-versus-concentrations-of-Nd-3-nanoparticles-doped-borotellurite-glass_fig2_327179828
https://www.researchgate.net/figure/Optical-band-gap-versus-concentrations-of-Nd-3-nanoparticles-doped-borotellurite-glass_fig2_327179828
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14282440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Table 1: Gamma-Ray Shielding Properties of Nd2Os Doped Yttrium Lead Borotellurite Glass[1]

Mass Linear
] Attenuation Attenuation Half-Value
Density . .
Nd203 (mol%) (glem?) Coefficient Coefficient Layer (HVL) at
cm
< (MAC) at 1 (LAC)at1 MeV 1 MeV (cm)
MeV (cm?/g) (cm™?)
0.0 5.85 0.065 0.380 1.82
0.5 5.89 0.066 0.389 1.78
1.0 5.93 0.067 0.397 1.74
15 5.97 0.068 0.406 1.71
2.0 6.01 0.069 0.415 1.67
2.5 6.05 0.070 0.424 1.63

Table 2: Comparison of Gamma-Ray Shielding Properties of Nd2Os Doped Phosphate Glass
and Lead Glass[2]

Mass Attenuation

Material Density (g/lcm?) Coefficient (MAC) at 0.662
MeV (cm?/g)
Phosphate Glass (0 mol%
3.25 0.0797
Nd203)
Phosphate Glass (3 mol%
3.45 0.0890
Nd203)
Lead (for comparison) 11.34 0.1101

Experimental Protocol for Gamma-Ray Shielding
Measurement

The experimental setup for measuring gamma-ray attenuation typically employs a narrow beam
geometry.[3][4] A radioactive source (e.g., 13’Cs, ¢°Co) emits a collimated beam of gamma rays
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that passes through the glass sample of a known thickness. A detector, such as a Nal(TI)
scintillation detector or a High-Purity Germanium (HPGe) detector, is placed on the opposite
side of the sample to measure the intensity of the transmitted photons. The linear attenuation
coefficient (u) is then calculated using the Beer-Lambert law:

[ =lo* e™-px)

where:

| is the intensity of the transmitted gamma rays.

lo is the initial intensity of the gamma rays.

u is the linear attenuation coefficient.

x is the thickness of the glass sample.

From the linear attenuation coefficient, other important shielding parameters like the mass
attenuation coefficient (MAC = u/p, where p is the density), half-value layer (HVL = 0.693/p),
and mean free path (MFP = 1/p) can be determined.

Neutron Shielding Properties

Neodymium possesses a notable capacity for neutron absorption, making its inclusion in glass
compositions beneficial for neutron shielding applications. While extensive experimental data
for various glass systems is not as readily available as for gamma shielding, studies have
indicated the effectiveness of neodymium in enhancing neutron attenuation.

A study on a glass system of [(89-x)TeOz + 10TiOz + 1Nd203 + XWOs] showed that the addition
of Nd20s contributes to the neutron shielding properties. The fast neutron removal cross-
section (ZR), a measure of the probability of a fast neutron's first collision, was reported for
these glasses.

Table 3: Fast Neutron Removal Cross-Section of a Neodymium-Doped Glass System
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Fast Neutron Removal Cross-Section (ZR)

Glass Composition
(cm™)

] Data not explicitly provided for this specific
89Te02-10TiO2-1Nd203

composition
79Te02-10TiO2-1Nd203-10WOs3 0.108
69Te02-10TiO2-1Nd203-20WO3 0.112

For comparison, borated polyethylene is a commonly used neutron shielding material due to
the high neutron cross-section of boron and the moderating effect of hydrogen in polyethylene.

Table 4: Neutron Shielding Properties of Borated Polyethylene

Attenuation of Attenuation of Fast

Material Density (g/cm?)
Thermal Neutrons Neutrons

Borated Polyethylene
(5% Boron)

~0.95 High Moderate

Experimental Protocol for Neutron Shielding
Measurement

Neutron shielding experiments often involve a neutron source, such as a 2**Am-Be source,
which produces a spectrum of fast neutrons. The glass sample is placed between the source
and a neutron detector. The detector measures the neutron flux with and without the shielding
material to determine the attenuation. The fast neutron removal cross-section can be calculated

from these measurements.

Laser Shielding Properties

Neodymium-doped glasses are well-known for their applications as active laser media.
However, their sharp absorption bands also make them potentially useful for laser shielding at
specific wavelengths. The strong absorption at certain wavelengths can be utilized to attenuate

laser beams, protecting sensitive equipment or personnel.
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The optical absorption spectra of neodymium-doped glasses show characteristic sharp
absorption peaks corresponding to the f-f electronic transitions of the Nd3* ion. For instance,
strong absorption bands are typically observed around 580 nm, 740 nm, 800 nm, and 870 nm.

While specific optical density (OD) values for shielding applications are not extensively reported
in the literature, the absorption coefficient at a given laser wavelength can be used to calculate
the attenuation. The relationship between absorbance (A), transmittance (T), and optical
density (OD) is given by:

OD = -log1o(T) = A

A higher absorption coefficient at a specific wavelength will result in a higher optical density and
better shielding performance for that particular laser line. For example, the significant
absorption of Nd-doped glasses around 580 nm would make them effective filters for lasers
operating in that region.

Experimental Protocol for Laser Shielding Measurement

Laser shielding effectiveness is typically characterized by measuring the optical density of the
material at the laser wavelength of interest. This is done using a spectrophotometer to measure
the transmittance of the material. A laser source is directed at the sample, and a power meter
measures the incident and transmitted power to determine the attenuation. For high-power
laser applications, laser-induced damage threshold (LIDT) testing is also crucial to ensure the
material can withstand the laser intensity without being damaged.
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Caption: Relationship between Nd20s doping and shielding effectiveness.
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Caption: Experimental workflow for radiation shielding evaluation.

Conclusion

Neodymium oxide doped glasses exhibit promising shielding properties against gamma rays
and have the potential for effective neutron and laser radiation attenuation. The addition of
Nd20s consistently enhances the shielding performance of the base glass material, primarily by
increasing its density and effective atomic number. Compared to traditional shielding materials
like lead glass, neodymium-doped glasses can offer comparable gamma-ray attenuation with
the added benefit of specific optical properties. For neutron shielding, while materials like
borated polyethylene are highly effective, neodymium-doped glasses could provide a
transparent alternative with moderate shielding capabilities. The sharp absorption bands of
Nd3* ions also make these glasses suitable for filtering specific laser wavelengths. Further
research and development in this area could lead to the optimization of Nd20Os-doped glass
compositions for a wide range of radiation shielding applications in research, medicine, and
industry.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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